Cas no 992-04-1 (Hexaphenylbenzene)

Hexaphenylbenzene Properties

Names and Identifiers

• hexaphenylbenzene
• 1,2,3,4,5,6-hexakis-phenylbenzene
• Hexaphenylbenzene 1GR
• Hexaphenylbenzene 5GR
• Benzene, hexaphenyl-
• 3',4',5',6'-Tetraphenyl-o-terphenyl
• QBHWPVJPWQGYDS-UHFFFAOYSA-N
• NSC220313
• C42H30
• Hexaphenylbenzene, 98%
• m-Terphenyl, 2',4',5',6'-tetraphenyl-
• ghl.PD_Mitscher_leg0.890
• 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-
• m-Terphenyl,4',5',6'-tetraphenyl-
• LS40839
• 1,1''-Terphenyl, 3',4',5',6'-tetraphenyl-
• Q3270405
• 1,1':2',1''-
• CS-0314378
• 1,1':2',1''-terphenyl, 3',4',5',6'-tetraphenyl- (en)
• 992-04-1
• FT-0627037
• H1412
• T73114
• YSZC309
• 3',4',5',6'-tetraphenyl-1,1':2',1''-terphenyl
• MFCD00003057
• 1,2,3,4,5,6-Hexaphenylbenzene
• NSC 220313
• DTXSID30243983
• NS00042557
• UNII-35L5JAJ94N
• BS-49309
• 35L5JAJ94N
• EINECS 213-591-7
• AKOS004909040
• NSC-220313
• 1,1':2',1''-Terphenyl,3',4',5',6'-tetraphenyl-
• A905819
• DTXCID60166474
• +Expand

• MDL： MFCD00003057
• InChIKey： QBHWPVJPWQGYDS-UHFFFAOYSA-N
• Inchi： 1S/C42H30/c1-7-19-31(20-8-1)37-38(32-21-9-2-10-22-32)40(34-25-13-4-14-26-34)42(36-29-17-6-18-30-36)41(35-27-15-5-16-28-35)39(37)33-23-11-3-12-24-33/h1-30H
• SMILES： C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C=1C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1895903

Computed Properties

• Exact Mass: 534.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 534.235
• Heavy Atom Count: 42
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 11.68860
• PSA: 0.00000
• Refractive Index: 1.4690 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 547.47°C (rough estimate)
• Melting Point: 455°C(lit.)
• Flash Point: 284 °C
• Color/Form: Not determined.
• Solubility: Not determined.
• Density: 0.8530 (rough estimate)

Hexaphenylbenzene Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport

Hexaphenylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons